2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide

• Molecular Formula: C12H10BrN3O4
• Molecular Weight: 340.13 g/mol
• IUPAC Name: 2-[4-bromo-2-[(Z)-(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C12H10BrN3O4/c13-7-1-2-9(20-5-10(14)17)6(3-7)4-8-11(18)16-12(19)15-8/h1-4H,5H2,(H2,14,17)(H2,15,16,18,19)/b8-4-
• InChI Key: PUNYABMZIKQPOP-YWEYNIOJSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C=C\2/C(=O)NC(=O)N2)OCC(=O)N
• SMILES: C1=CC(=C(C=C1Br)C=C2C(=O)NC(=O)N2)OCC(=O)N

Description

2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of protein tyrosine phosphatases, which can lead to the activation of signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide can induce apoptosis (programmed cell death) in tumor cells. It has also been shown to have antimicrobial activity against certain bacterial strains. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide in lab experiments is its potential as a novel antitumor and antimicrobial agent. However, its mechanism of action is not fully understood, which may limit its use in certain experiments. In addition, the synthesis of this compound can be challenging, which may limit its availability for research purposes.

Future Directions

There are several potential future directions for research involving 2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide. One direction is to further investigate its mechanism of action and its potential as an antitumor and antimicrobial agent. Another direction is to explore its potential as a modulator of cell signaling pathways involved in disease processes. Additionally, research could focus on developing more efficient synthesis methods for this compound to increase its availability for research purposes.

Synthesis Methods

The synthesis of 2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide involves the reaction of 4-bromo-2-nitrophenol with 2-(chloromethyl)oxirane in the presence of a base. The resulting intermediate is then reacted with imidazole-2-thione to yield the final product.

Scientific Research Applications

2-(4-Bromo-2-{[(4Z)-2,5-dioxoimidazolidin-4-ylidene]methyl}phenoxy)acetamide has shown potential applications in scientific research. It has been studied for its antitumor and antimicrobial properties. In addition, it has been investigated for its ability to inhibit protein tyrosine phosphatases, which are involved in the regulation of cell signaling pathways.